Cas no 101909-46-0 (4-Fluorogramine)

4-Fluorogramine is a fluorinated derivative of gramine, a naturally occurring alkaloid. This compound is primarily utilized in organic synthesis and pharmaceutical research due to its structural versatility and the introduction of a fluorine atom, which can enhance binding affinity and metabolic stability. The fluorine substitution at the 4-position modifies electronic properties, making it valuable for studying structure-activity relationships in medicinal chemistry. Its applications extend to the development of bioactive molecules, including potential CNS-targeting agents. The compound is typically handled under controlled conditions due to its reactivity. Researchers favor 4-Fluorogramine for its utility in constructing fluorinated heterocycles and analogs with tailored pharmacological profiles.

4-Fluorogramine structure

Product Name:4-Fluorogramine

CAS No:101909-46-0

MF:C₁₁H₁₃FN₂

MW:192.232725858688

MDL:MFCD01074501

CID:124791

PubChem ID:2774470

Update Time:2025-06-07

4-Fluorogramine Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-3-methanamine,4-fluoro-N,N-dimethyl-
- (4-fluoro-1H-indol-3-ylmethyl)-dimethyl-amine
- 1-(4-fluoro-1H-indol-3-yl)-N,N-dimethylmethanamine
- 4-FLUOROGRAMINE
- 3-dimethylaminomethyl-4-fluoroindole
- PC9421
- 3-(Dimethylaminomethyl)-4-fluoro-1H-indole
- 3-(DIMETHYLAMINOMETHYL)-4-FLUOROINDOLE
- 4-FLUORO-3-(DIMETHYLAMINOMETHYL)INDOLE
- MFCD01074501
- SCHEMBL4204578
- F-4000
- CS-0206480
- DTXSID80379049
- GPYAFVBWLYCAMD-UHFFFAOYSA-N
- AC-27825
- FT-0618535
- [(4-fluoro-1H-indol-3-yl)methyl]dimethylamine
- 4-fluoro-3-(dimethylaminomethyl)-1H-indole
- AKOS006227761
- 101909-46-0
- BS-25994
- 4-Fluorogramine
- MDL： MFCD01074501
- Inchi： 1S/C11H13FN2/c1-14(2)7-8-6-13-10-5-3-4-9(12)11(8)10/h3-6,13H,7H2,1-2H3
- InChI Key： GPYAFVBWLYCAMD-UHFFFAOYSA-N
- SMILES： FC1=CC=CC2=C1C(=CN2)CN(C)C

Computed Properties

Exact Mass: 192.10600
Monoisotopic Mass: 192.106
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 19A^2

Experimental Properties

Density: 1.181
Boiling Point: 297.7°C at 760 mmHg
Flash Point: 133.8°C
Refractive Index: 1.61
PSA: 19.03000
LogP: 2.36860

4-Fluorogramine Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

4-Fluorogramine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F621093-25mg	4-Fluorogramine	101909-46-0		25mg	$64.00	2023-05-18
TRC	F621093-50mg	4-Fluorogramine	101909-46-0		50mg	$69.00	2023-05-18
TRC	F621093-100mg	4-Fluorogramine	101909-46-0		100mg	$98.00	2023-05-18
TRC	F621093-250mg	4-Fluorogramine	101909-46-0		250mg	$167.00	2023-05-18
Chemenu	CM128118-1g	1-(4-fluoro-1H-indol-3-yl)-N,N-dimethylmethanamine	101909-46-0	95%+	1g	$284	2021-08-05
Chemenu	CM128118-5g	1-(4-fluoro-1H-indol-3-yl)-N,N-dimethylmethanamine	101909-46-0	95%+	5g	$853	2021-08-05
Chemenu	CM128118-1g	1-(4-fluoro-1H-indol-3-yl)-N,N-dimethylmethanamine	101909-46-0	95%+	1g	$399	2023-02-19
abcr	AB232867-250 mg	4-Fluorogramine	101909-46-0		250mg	€297.00	2023-04-27
abcr	AB232867-1 g	4-Fluorogramine	101909-46-0		1g	€586.00	2023-04-27
abcr	AB232867-250mg	4-Fluorogramine; .	101909-46-0		250mg	€297.00	2025-02-27

4-Fluorogramine Related Literature

1. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
2. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
3. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
4. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
5. Enantiocontrolled construction of sistodiolynne, an unusual polyketide from the wood-decay fungus Sistrema raduloides

Chem. Commun., 1997, 767-768

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